Cas no 1188980-72-4 (Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride)

• Product Name: Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride
• CAS No: 1188980-72-4
• MF: C₇H₁₀Cl₂N₂O₂
• MW: 225.072499752045
• MDL: MFCD18205942
• CID: 4685076
• Update Time: 2025-06-08

Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxynicotinimidate dihydrochloride
• Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoatedihydrochloride
• methyl 2-oxo-1H-pyridine-3-carboximidate dihydrochloride
• Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride

• MDL： MFCD18205942
• Inchi： 1S/C7H8N2O2.2ClH/c1-11-6(8)5-3-2-4-9-7(5)10;;/h2-4,8H,1H3,(H,9,10);2*1H
• InChI Key： SLDAFAQTERMUAB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1=CC=CNC1=O)=N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 253
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride

Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride (CAS No. 1188980-72-4): A Comprehensive Overview

Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride (CAS No. 1188980-72-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and has been explored for its potential applications in drug design and synthesis.

The molecular structure of Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride consists of a dihydropyridine core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological activity. The presence of a carboximidoate group and a dihydrochloride salt form enhances its solubility and reactivity, making it an attractive candidate for further chemical modifications and biological studies.

In recent years, the interest in dihydropyridine derivatives has surged due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including cardiovascular disorders, neurological conditions, and inflammatory diseases. The carboximidoate moiety in Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride is particularly noteworthy, as it can serve as a versatile handle for further functionalization, enabling the synthesis of novel derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its role in the development of new therapeutic agents. Researchers have leveraged its structural features to design molecules that can interact with specific biological targets. For instance, studies have shown that derivatives of dihydropyridines can modulate calcium channels, which are essential for muscle contraction and nerve signaling. The carboximidoate group provides a site for chemical modification, allowing scientists to fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds.

The dihydrochloride salt form of Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride offers several advantages in terms of stability and bioavailability. This form enhances the compound's solubility in water, making it more suitable for formulation into pharmaceutical products. Additionally, the dihydrochloride salt can improve the compound's shelf life and reduce its hygroscopic nature, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride. These techniques allow researchers to predict the binding affinity and interaction patterns of the compound with biological targets with high precision. This has led to the identification of new lead compounds that could be developed into effective therapeutics.

The synthesis of Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The carboximidoate group is typically introduced through a condensation reaction between an appropriate aldehyde or ketone derivative and an amidine precursor. The subsequent formation of the dihydrochloride salt involves treating the free base with hydrochloric acid under controlled conditions.

In conclusion, Methyl 2-oxo-1,2-dihydropyridine-3-carboximidoate Dihydrochloride represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.